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Compound of Interest

11-Propionate 21- chloro
Compound Name: _
diflorasone

Cat. No.: B1429409

This technical guide provides a comprehensive overview of diflorasone, with a specific focus on
the requested "11-Propionate 21-chloro diflorasone” and the clinically significant "diflorasone
diacetate.”" The content is tailored for researchers, scientists, and drug development
professionals, offering detailed data, experimental protocols, and visual representations of key
pathways.

Introduction to Diflorasone and its Derivatives

Diflorasone is a synthetic glucocorticoid corticosteroid.[1] While diflorasone itself has not been
marketed, its esterified derivatives are utilized for their potent anti-inflammatory, antipruritic,
and vasoconstrictive properties in the treatment of various dermatological conditions.[1][2] The
most common and well-documented derivative is diflorasone diacetate.

The compound "11-Propionate 21-chloro diflorasone" is a recognized chemical entity, often
classified as an impurity or a related compound of other corticosteroids, such as Halobetasol
Propionate.[3][4] Its chemical name is 21-Chloro-6a,9-difluoro-113,17-dihydroxy-16[3-
methylpregna-1,4-diene-3,20-dione 11-propionate.[3] Due to the limited availability of in-depth
technical data on "11-Propionate 21-chloro diflorasone,” this guide will primarily focus on the
extensively studied and clinically relevant diflorasone diacetate to provide a thorough
understanding of the diflorasone core structure's therapeutic applications.

Chemical and Physical Properties
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A clear distinction between "11-Propionate 21-chloro diflorasone" and "diflorasone diacetate” is

crucial for understanding their respective properties. The following table summarizes their key

chemical identifiers and properties.

11-Propionate 21-chloro

Property . Diflorasone Diacetate
diflorasone
[2-
(6S,85,9R,10S,11S,13S,14S,1  [(6S,8S,9R,10S,11S,13S,14S,
6S,17R)-21-chloro-6,9-difluoro-  16S,17R)-17-acetyloxy-6,9-
11-hydroxy-17-(2- difluoro-11-hydroxy-10,13,16-
IUPAC Name hydroxyacetyl)-10,13,16- trimethyl-3-0xo-
trimethyl-6,7,8,11,12,14,15,16-  6,7,8,11,12,14,15,16-
octahydrocyclopenta[a]phenan  octahydrocyclopenta[a]phenan
thren-3-one 11-propionate thren-17-yl]-2-oxoethyl]
acetate[5]
CAS Number 181527-42-4[3] 33564-31-7[5]

Molecular Formula

C25H31CIF205[4]

C26H32F207[5]

Molecular Weight 485.0 g/mol [4] 494.5 g/mol [6]
11-O-Propionyl Halobetasol,
Synonyms Halobetasol Propionate USP Florone, Psorcon[7]

Related Compound BJ[3]

Mechanism of Action

Diflorasone diacetate, like other topical corticosteroids, exerts its therapeutic effects through

multiple mechanisms. The primary mode of action involves its function as a corticosteroid

hormone receptor agonist.[8]

Genomic Pathway:

o Cellular Entry and Receptor Binding: Diflorasone diacetate diffuses across the cell

membrane and binds to the glucocorticoid receptor (GR) located in the cytoplasm.[5][9]
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» Nuclear Translocation: This binding event triggers a conformational change in the GR,
leading to its translocation into the nucleus.[10]

e Gene Transcription Modulation: Within the nucleus, the GR-diflorasone complex binds to
specific DNA sequences known as glucocorticoid response elements (GRES). This
interaction can either activate or repress gene transcription.[5][10]

» Anti-inflammatory Protein Synthesis: A key action is the induction of phospholipase A2
inhibitory proteins, collectively known as lipocortins.[2][6] These proteins control the
biosynthesis of potent inflammatory mediators like prostaglandins and leukotrienes by
inhibiting the release of their common precursor, arachidonic acid.[2][6]

Non-Genomic Pathway: Topical corticosteroids can also elicit rapid, non-genomic effects that
are independent of gene transcription. These are thought to be mediated by membrane-bound
GRs and interactions with various signal transduction pathways.[11]

The following diagram illustrates the genomic signaling pathway of diflorasone diacetate.
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Genomic Signaling Pathway of Diflorasone Diacetate.
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Pharmacokinetics
The pharmacokinetic profile of topically applied diflorasone diacetate is influenced by several
factors.
Parameter Description
The extent of percutaneous absorption is
determined by the vehicle, the integrity of the
Absorption epidermal barrier, and the use of occlusive
dressings.[12] Inflammation and other skin
diseases can increase absorption.[12]
Once absorbed, it is handled by
pharmacokinetic pathways similar to
Distribution systemically administered corticosteroids.[2] It
binds to plasma proteins to varying degrees.[2]
[12]
Metabolism Primarily metabolized in the liver.[2][12]
. Excreted by the kidneys.[2][12] Some
Excretion

metabolites are also excreted in the bile.[12]

Clinical Efficacy

Diflorasone diacetate is a high-potency corticosteroid indicated for the relief of inflammatory

and pruritic manifestations of corticosteroid-responsive dermatoses, such as psoriasis and

eczema.[6][13]
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Study Design Comparison Indication Key Findings Reference
Diflorasone
diacetate
showed
0.05% S
) ) significantly
Double-blind, diflorasone
) ) lower mean total
multicenter, 2- diacetate cream o J Dermatol Treat
Psoriasis scores for
week study vs. 0.05% (1995)
o erythema,
(n=100) fluocinonide ]
scaling, and
cream _ _
induration at
days 7 and 14.
[14]
0.05%
) diflorasone o Diflorasone
Double-blind ) Psoriasis or )
] diacetate cream ) diacetate was as  J Int Med Res
comparison atopic/neuroder )
vs. 0.05% - effective as (1976)
(n=384) o matitis o
fluocinonide fluocinonide.[15]
cream
Both
formulations
0.05% showed an
) Eczematous i
3-week study diflorasone efficacy of 95%

(n=60)

diacetate cream

and ointment

dermatosis or

dermatitis

over the 21-day
treatment period
with rare side
effects.[16]

Z Hautkr (1984)

Experimental Protocols

Vasoconstrictor Assay for Potency Determination

This assay is a standard method used to compare and predict the potencies of topical

corticosteroids.[12]
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Vasoconstrictor Assay Workflow
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Workflow for a Vasoconstrictor Assay.
Protocol Details:

o Subject Selection: Healthy volunteers with no history of skin diseases are recruited.

» Drug Application: A specified amount of the test compound (e.g., diflorasone diacetate) and
reference standards are dissolved in a vehicle like 95% alcohol and applied to designated
sites on the forearm.[15]

e Occlusion: In some protocols, the application sites may be covered with an occlusive
dressing for a defined period to enhance penetration.[6]

o Observation and Scoring: At predetermined time points after application, the sites are
visually assessed for the degree of skin blanching (vasoconstriction). The blanching is
typically graded on a scale (e.g., 0-4).

o Data Analysis: The potency of the test compound is determined by comparing its
vasoconstrictor response to that of the reference standards.

Clinical Trial Protocol for Psoriasis

The following is a generalized workflow for a clinical trial evaluating the efficacy of diflorasone
diacetate cream in patients with psoriasis.
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Workflow for a Psoriasis Clinical Trial.
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Protocol Details:

» Patient Population: Patients with moderate to severe psoriasis, with target lesions exhibiting
specific baseline scores for erythema, induration, and scaling.[14]

o Study Design: A randomized, double-blind, multicenter, bilateral-paired comparison design is
often employed.[14]

o Treatment Regimen: Patients apply the assigned cream (e.g., 0.05% diflorasone diacetate)
to the target lesions twice daily for a specified duration (e.g., 2 weeks).[14]

o Efficacy Assessments: The severity of erythema, induration, and scaling are rated by
investigators at baseline and follow-up visits.[14] Global assessments of improvement by
both the investigator and the patient are also collected.[14]

o Safety Assessments: Monitoring and recording of any adverse events throughout the study.

Synthesis and Analytical Methods

The synthesis of diflorasone and its derivatives can be achieved through multi-step chemical
processes. For instance, a 6a-fluorinated betamethasone 9,11-oxido 21-acetate can be
converted to a 17,21-diacetate, which upon reaction with hydrofluoric acid yields diflorasone
diacetate.[17]

A variety of analytical methods are employed for the characterization and quality control of
diflorasone diacetate and its formulations, including:

High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry
(MS)[18]

Electrophoresis[18]

Spectrophotometry[18]

Voltammetry[18]

Chemiluminescence[18]
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e Radioimmunoassay[18]

Conclusion

While "11-Propionate 21-chloro diflorasone” is a recognized chemical entity, the bulk of
scientific and clinical research has focused on diflorasone diacetate. This potent topical
corticosteroid has a well-established mechanism of action, pharmacokinetic profile, and clinical
efficacy in the management of corticosteroid-responsive dermatoses. The data and protocols
presented in this guide offer a comprehensive resource for professionals in the fields of
research, drug development, and clinical practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diflorasone - Wikipedia [en.wikipedia.org]

2. go.drugbank.com [go.drugbank.com]

3. 11-Propionate 21-chloro diflorasone | CAS No- 181527-42-4 | 11-O-Propionyl Halobetasol
[chemicea.com]

e 4.11-Propionate 21-chloro diflorasone | C25H31CIF205 | CID 71587593 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 5. Diflorasone Diacetate | C26H32F207 | CID 71414 - PubChem [pubchem.ncbi.nim.nih.gov]
e 6. drugs.com [drugs.com]

e 7.drugs.com [drugs.com]

o 8. Diflorasone | C22H28F205 | CID 71415 - PubChem [pubchem.ncbi.nim.nih.gov]

o 9. Diflorasone | Glucocorticoid Receptor | TargetMol [targetmol.com]

e 10. publications.ersnet.org [publications.ersnet.org]

e 11. Glucocorticoid receptor signaling in health and disease - PMC [pmc.ncbi.nlm.nih.gov]

e 12. drugs.com [drugs.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.researchgate.net/publication/23477732_Structures_from_powders_Diflorasone_diacetate
https://www.benchchem.com/product/b1429409?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diflorasone
https://go.drugbank.com/drugs/DB00223
https://chemicea.com/product/11-propionate-21-chloro-diflorasone
https://chemicea.com/product/11-propionate-21-chloro-diflorasone
https://pubchem.ncbi.nlm.nih.gov/compound/11-Propionate-21-chloro-diflorasone
https://pubchem.ncbi.nlm.nih.gov/compound/11-Propionate-21-chloro-diflorasone
https://pubchem.ncbi.nlm.nih.gov/compound/71414
https://www.drugs.com/pro/diflorasone-cream.html
https://www.drugs.com/monograph/diflorasone.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diflorasone
https://www.targetmol.com/compound/diflorasone
https://publications.ersnet.org/content/erj/27/2/413
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951203/
https://www.drugs.com/pro/diflorasone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 13. Articles [globalrx.com]
e 14. tandfonline.com [tandfonline.com]

o 15. Diflorasone diacetate: vasoconstrictor activity and clinical efficacy of a new topical
corticosteroid - PubMed [pubmed.nchbi.nim.nih.gov]

o 16. [Efficacy and safety of topical 0.05% diflorasone diacetate (florone) cream/ointment in
patients with acute/chronic dermatitis] - PubMed [pubmed.nchbi.nlm.nih.gov]

e 17.US20060247434A1 - Method for the preparation of 6-alpha fluoro corticosteroids -
Google Patents [patents.google.com]

o 18. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to Diflorasone Derivatives].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1429409#what-is-11-propionate-21-chloro-
diflorasone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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